CNS Penetration vs. Approved EGFR Inhibitors
JGK-068S (ERAS-801) demonstrated a brain-to-plasma partition coefficient (Kp) of 3.7 and an unbound partition coefficient (Kp,uu) of 1.2 in mouse models, which was up to four-fold higher than the Kp,uu values reported for approved EGFR inhibitors including erlotinib, lapatinib, and osimertinib, indicating that approximately 100% of the free drug in plasma crosses the BBB [1]. By contrast, all FDA-approved EGFR TKIs achieve less than 10% brain-to-plasma partitioning, which is widely cited as the mechanistic basis for their clinical failure in GBM [2].
Up to 4× higher unbound partition than approved EGFR inhibitors
| Evidence Dimension | Brain-to-plasma partition coefficient (Kp) and unbound brain-to-plasma partition coefficient (Kp,uu) |
|---|---|
| Target Compound Data | Kp = 3.7; Kp,uu = 1.2 (mouse) |
| Comparator Or Baseline | Approved EGFR inhibitors (erlotinib, lapatinib, osimertinib): Kp,uu up to 4-fold lower; brain penetration <10% of plasma levels |
| Quantified Difference | ERAS-801 Kp,uu up to 4× higher than approved EGFR inhibitors; Kp 3.7 vs. <0.3 (estimated for comparators based on <10% brain penetration) |
| Conditions | Preclinical mouse pharmacokinetic studies; unbound drug concentrations measured in brain and plasma |
Why This Matters
For CNS oncology research programs, this Kp,uu differential directly determines whether pharmacologically relevant free drug concentrations are achieved at the intracranial tumor site, making JGK-068S the only EGFR TKI with demonstrated near-complete BBB equilibration.
- [1] Erasca, Inc. Erasca Granted FDA Orphan Drug Designation for CNS-Penetrant EGFR Inhibitor ERAS-801 for the Treatment of Malignant Glioma. Press Release, June 22, 2023. View Source
- [2] Froelich W. A New Drug Targeting EGFR in Glioblastoma Tumors. Oncology Times. 2021;43(24):21-22. doi:10.1097/01.COT.0000805580.87225.8a View Source
